Cas no 1009350-50-8 (2-[(3-{[4-(ethoxycarbonyl)phenyl]methyl}-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid)

• Product Name: 2-[(3-{[4-(ethoxycarbonyl)phenyl]methyl}-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid
• CAS No: 1009350-50-8
• MF: C₂₀H₁₈N₂O₆S
• MW: 414.431724071503
• CID: 5886741
• PubChem ID: 16256451
• Update Time: 2025-05-19

2-[(3-{[4-(ethoxycarbonyl)phenyl]methyl}-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-[4-(ethoxycarbonyl)benzyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid
• Benzoic acid, 2-[[3-[[4-(ethoxycarbonyl)phenyl]methyl]-2,4-dioxo-5-thiazolidinyl]amino]-
• 2-[(3-{[4-(ethoxycarbonyl)phenyl]methyl}-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid
• AKOS016150931
• 1009350-50-8
• AKOS001160496
• SR-01000019187
• 2-[[3-[(4-ethoxycarbonylphenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl]amino]benzoic acid
• Z108566038
• 2-((3-(4-(ethoxycarbonyl)benzyl)-2,4-dioxothiazolidin-5-yl)amino)benzoic acid
• SR-01000019187-1
• F1955-0029

• Inchi： 1S/C20H18N2O6S/c1-2-28-19(26)13-9-7-12(8-10-13)11-22-17(23)16(29-20(22)27)21-15-6-4-3-5-14(15)18(24)25/h3-10,16,21H,2,11H2,1H3,(H,24,25)
• InChI Key： QQJYRTPQEOQLDR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1NC1SC(=O)N(CC2=CC=C(C(OCC)=O)C=C2)C1=O

Computed Properties

• Exact Mass: 414.08855747g/mol
• Monoisotopic Mass: 414.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 138Ų

Additional information on 2-[(3-{[4-(ethoxycarbonyl)phenyl]methyl}-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid

Comprehensive Analysis of 2-[(3-{[4-(ethoxycarbonyl)phenyl]methyl}-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid (CAS No. 1009350-50-8)

2-[(3-{[4-(ethoxycarbonyl)phenyl]methyl}-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid (CAS 1009350-50-8) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its potential therapeutic applications. This molecule features a thiazolidinone core, a benzoic acid moiety, and an ethoxycarbonyl group, making it a versatile candidate for drug development. Researchers are particularly interested in its role as a modulator of metabolic pathways, given the rising global focus on diabetes and obesity-related disorders.

The compound's unique structure, characterized by its multi-functional groups, allows it to interact with various biological targets. For instance, the thiazolidinone ring is known to exhibit anti-inflammatory and antioxidant properties, which aligns with current trends in anti-aging and neuroprotection research. Meanwhile, the benzoic acid derivative enhances its solubility and bioavailability, addressing a common challenge in drug formulation. These attributes make CAS 1009350-50-8 a subject of interest in precision medicine and personalized therapeutics.

In recent years, the scientific community has explored the compound's potential in cancer research, particularly in targeting tumor microenvironment pathways. Its ability to inhibit specific enzymes involved in cell proliferation has been highlighted in preclinical studies, coinciding with the growing demand for targeted cancer therapies. Additionally, its low toxicity profile in preliminary assays positions it as a promising candidate for further development, especially in the context of combination therapies.

From a synthetic chemistry perspective, the compound's structural complexity presents both challenges and opportunities. The incorporation of the ethoxycarbonyl group requires precise esterification techniques, while the thiazolidinone formation demands careful optimization to ensure high yield and purity. These synthetic hurdles are frequently discussed in forums focusing on green chemistry and sustainable synthesis, reflecting the industry's shift toward environmentally friendly practices.

The commercial availability of 2-[(3-{[4-(ethoxycarbonyl)phenyl]methyl}-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid (CAS 1009350-50-8) has also spurred interest in high-throughput screening platforms. Its compatibility with automated synthesis systems and AI-driven drug discovery tools aligns with the increasing adoption of digital transformation in pharmaceuticals. As a result, the compound is often cited in discussions about next-generation drug development and computational chemistry.

Looking ahead, the compound's potential extends beyond traditional medicine. Its multi-target activity makes it a candidate for repurposing strategies, a hot topic in rare disease research. Furthermore, its structural motifs are being investigated for applications in material science, such as biodegradable polymers and bioactive coatings. This interdisciplinary appeal underscores its relevance in both academic and industrial settings.

In summary, 2-[(3-{[4-(ethoxycarbonyl)phenyl]methyl}-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid (CAS 1009350-50-8) represents a compelling case study in modern chemical research. Its diverse applications, from metabolic regulation to cancer therapy, reflect the compound's adaptability to evolving scientific needs. As the demand for innovative therapeutics and sustainable chemistry grows, this molecule is poised to remain at the forefront of cutting-edge research.